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Abstract
Acodazole is a synthetic imidazoquinoline compound that has been investigated for its

antineoplastic properties.[1][2] Its primary mechanism of action is believed to be the

intercalation into DNA, which disrupts DNA replication processes in cancer cells.[1] Despite its

potential as an anticancer agent, the clinical development of Acodazole has been hampered

by significant cardiotoxicity.[1][2] This technical guide provides a comprehensive overview of

the available information on the synthesis and chemical properties of Acodazole, with a focus

on its mechanism of action and associated toxicities. Due to the limited publicly available data,

detailed experimental protocols for its synthesis are not available. This document summarizes

the known chemical and pharmacological data and presents a general overview of its

mechanism.

Chemical Properties and Data
Acodazole, with the chemical name N-methyl-N-(4-((7-methyl-1H-imidazo(4,5-f)quinolin-9-

yl)amino)phenyl)acetamide, is a heterocyclic compound.[1] Its hydrochloride salt is also a

common form for research and development.[2]

Table 1: Physicochemical and Pharmacokinetic Properties of Acodazole
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Property Value Source

Molecular Formula C20H19N5O [2]

Molecular Weight 345.40 g/mol [3]

CAS Number 79152-85-5 [1]

CAS Number (HCl salt) 55435-65-9 [1]

Half-life (t1/2) 20.7 hours [2]

Clearance Primarily nonrenal [2]

Synthesis
Detailed, step-by-step experimental protocols for the synthesis of Acodazole are not readily

available in the public domain. However, based on its imidazoquinoline core, its synthesis

would likely involve the construction of this heterocyclic ring system, followed by the addition of

the N-methyl-N-phenylacetamide side chain. The synthesis of related heterocyclic compounds,

such as indazole and oxazole derivatives, often involves multi-step reactions including

condensation, cyclization, and functional group transformations.

Mechanism of Action: DNA Intercalation
The primary antineoplastic effect of Acodazole is attributed to its ability to act as a DNA

intercalating agent.[1] DNA intercalators are molecules with a planar aromatic ring structure

that can insert themselves between the base pairs of the DNA double helix.[4][5] This insertion

leads to a distortion of the DNA structure, which can inhibit crucial cellular processes like DNA

replication and transcription, ultimately leading to cell cycle arrest and apoptosis in rapidly

dividing cancer cells.[6]
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Caption: General signaling pathway of Acodazole via DNA intercalation.

Associated Cardiotoxicity
A significant adverse effect associated with Acodazole is cardiotoxicity, specifically the

prolongation of the Q-T interval.[2] This electrophysiological effect on the heart can lead to

serious arrhythmias, such as torsades de pointes.[2] The exact molecular mechanism of

Acodazole-induced cardiotoxicity has not been fully elucidated in the available literature.

However, drug-induced cardiotoxicity can occur through various mechanisms, including

interference with cardiac ion channels, induction of oxidative stress, and mitochondrial

dysfunction. Further investigation is required to determine the specific pathways through which

Acodazole exerts its cardiotoxic effects.

Experimental Protocols
Detailed experimental protocols for the synthesis of Acodazole and the characterization of its

chemical properties are not described in the currently available scientific literature. For

researchers interested in working with this compound, the following general experimental

approaches would be relevant:

Synthesis: A potential synthetic route could be explored based on established methods for

the synthesis of imidazoquinolines. This would likely involve a multi-step process requiring

purification and characterization at each step using techniques such as NMR, mass

spectrometry, and elemental analysis.

Chemical Property Determination: Standard laboratory procedures would be used to

determine key chemical properties.

Solubility: Assessed in various solvents at different temperatures.

pKa: Determined using potentiometric titration or UV-spectrophotometry.

Stability: Evaluated under different conditions (e.g., pH, temperature, light) using HPLC to

monitor degradation over time.
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Conclusion
Acodazole is a synthetic imidazoquinoline with demonstrated antineoplastic activity, primarily

acting through DNA intercalation. While it holds potential as a cancer therapeutic, its clinical

utility is significantly limited by its cardiotoxic side effects. The lack of detailed, publicly

available information on its synthesis and a complete chemical profile highlights the need for

further research to fully understand its structure-activity relationship and the mechanisms

underlying its toxicity. Such studies would be crucial for the potential design of safer and more

effective analogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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